1-(1,3-benzodioxol-5-yl)-3-[(4-nitrophenyl)amino]-2-propen-1-one

• IUPAC Name: (Z)-1-(1,3-benzodioxol-5-yl)-3-(4-nitroanilino)prop-2-en-1-one
• InChI: InChI=1S/C16H12N2O5/c19-14(11-1-6-15-16(9-11)23-10-22-15)7-8-17-12-2-4-13(5-3-12)18(20)21/h1-9,17H,10H2/b8-7-
• InChI Key: PCYUYUSXDMKQTM-FPLPWBNLSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C=CNC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)/C=C\NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H12N2O5
• Molecular Weight: 312.28 g/mol

Description

1-(1,3-benzodioxol-5-yl)-3-[(4-nitrophenyl)amino]-2-propen-1-one, commonly known as NBPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NBPO is a yellow crystalline powder that belongs to the class of nitroaromatic compounds and is widely used in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of NBPO is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and signaling pathways. NBPO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation. Additionally, NBPO has been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the breakdown of extracellular matrix proteins, which play a role in cancer invasion and metastasis.
Biochemical and Physiological Effects:
NBPO has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have neuroprotective effects. Additionally, NBPO has been found to modulate the activity of various enzymes and signaling pathways, including COX-2 and MMPs.

Advantages and Limitations for Lab Experiments

One of the major advantages of NBPO is its high purity and stability, which makes it suitable for use in various lab experiments. Additionally, NBPO has been shown to have a range of potential applications in various scientific fields. However, one of the limitations of NBPO is its relatively high cost, which may limit its widespread use in research studies.

Future Directions

There are several future directions for research on NBPO. One area of interest is its potential applications in the treatment of cancer and inflammation. Further research is needed to elucidate the mechanism of action of NBPO and to determine its efficacy in preclinical and clinical studies. Additionally, there is interest in exploring the potential neuroprotective effects of NBPO and its potential applications in the treatment of neurodegenerative diseases. Further research is needed to determine the safety and efficacy of NBPO in these applications.
Conclusion:
In conclusion, NBPO is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NBPO is synthesized using a two-step process and has been extensively studied in medicinal chemistry, pharmacology, and neurobiology. NBPO has been found to have potential applications in the treatment of cancer, inflammation, and neurological disorders. Additionally, NBPO has been found to have a range of biochemical and physiological effects and may have potential applications in various scientific fields. Further research is needed to determine the safety and efficacy of NBPO in these applications.

Synthesis Methods

NBPO can be synthesized using a two-step process involving the reaction of 4-nitroaniline and 2-hydroxy-3,4-methylenedioxybenzaldehyde to form 4-nitro-2-(2,3-methylenedioxyphenyl)aniline, which is then reacted with ethyl acetoacetate in the presence of piperidine to yield NBPO. This method yields a high purity product and is widely used in research studies.

Scientific Research Applications

NBPO has been extensively studied in various scientific fields, including medicinal chemistry, pharmacology, and neurobiology. It has been found to have potential applications in the treatment of cancer, inflammation, and neurological disorders. NBPO has been shown to inhibit the growth of cancer cells and reduce inflammation by modulating the activity of various enzymes and signaling pathways. Additionally, NBPO has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.